Methyl 2-({5-nitro-2-furyl}methylene)hydrazinecarboxylate

• Molecular Formula: C7H7N3O5
• Molecular Weight: 213.15 g/mol
• IUPAC Name: methyl N-[(E)-(5-nitrofuran-2-yl)methylideneamino]carbamate
• InChI: InChI=1S/C7H7N3O5/c1-14-7(11)9-8-4-5-2-3-6(15-5)10(12)13/h2-4H,1H3,(H,9,11)/b8-4+
• InChI Key: NUIDVSZQRVQJAJ-XBXARRHUSA-N
• Isomeric SMILES: COC(=O)N/N=C/C1=CC=C(O1)[N+](=O)[O-]
• SMILES: COC(=O)NN=CC1=CC=C(O1)[N+](=O)[O-]

Description

N-[(5-nitro-2-furanyl)methylideneamino]carbamic acid methyl ester is a member of furans and a C-nitro compound.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl (ethyl) 5-(2'-furyl) isoxazole-3-carboxylate and pyrazole-3-carboxylates have been synthesized from methyl (ethyl) 2-furoylpropiolates, involving Methyl 2-({5-nitro-2-furyl}methylene)hydrazinecarboxylate as a key intermediate. These derivatives are confirmed using nuclear magnetic resonance and infrared spectral data (Saikachi & Kitagawa, 1971).

Biological Activity

• Novel nitrofuran metabolites have been identified in xanthine oxidase-catalyzed reduction of methyl 5-nitro-2-furoate, highlighting potential biological applications of Methyl 2-({5-nitro-2-furyl}methylene)hydrazinecarboxylate in metabolic studies (Yamada et al., 1984).

Antimycobacterial Activity

• Certain coupling products from 4-aminobenzoic acid hydrazones, including Methyl 2-({5-nitro-2-furyl}methylene)hydrazinecarboxylate, demonstrate significant antimycobacterial activity against Mycobacterium fortuitum and Mycobacterium tuberculosis (Küçükgüzel et al., 1999).

Carcinogenicity Studies

• Research indicates the potential carcinogenic activity of compounds including 3-hydroxymethyl-1-((3-(5-nitro-2-furyl)allydidene)amino)-hydantoin, which is structurally related to Methyl 2-({5-nitro-2-furyl}methylene)hydrazinecarboxylate, in animal models. This highlights the importance of evaluating the safety profile of related compounds (Tekeli et al., 1973).

Chemical Synthesis and Reactions

• Studies on the synthesis of furan compounds, including reactions involving Methyl 2-({5-nitro-2-furyl}methylene)hydrazinecarboxylate derivatives, contribute to our understanding of heterocyclic chemistry and the development of novel compounds (Hirao et al., 1971).